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Compound of Interest |

N,N-Bis[2-(p-

toluenesulfonamide

Cat. No.: B091027

Compound Name: tolylsulfonyloxy)ethyl]-p-

L Get Quote

This document provides a detailed summary of the molecular weight for N,N-Bis[2-(p-

tolylsulfonyloxy)ethyl]-p-toluenesulfonamide, a compound frequently utilized in the

synthesis of azamacrocycles.[1]

~hemical Identi

Identifier

Value

Compound Name

N,N-Bis[2-(p-tolylsulfonyloxy)ethyl]-p-
toluenesulfonamide

Synonyms

N,N-Bis[2-(tosyloxy)ethyl]-p-toluenesulfonamide,
N,O,O'-Tritosyldiethanolamine[2]

CAS Number

16695-22-0[1]

Molecular Formula

C25H20NOsS3[1][3]

Linear Formula

CH3CeHaSO2N(CH2CH20S02C6H4CH3)2[2]

Molecular Weight

The molecular weight of N,N-Bis[2-(p-tolylsulfonyloxy)ethyl]-p-toluenesulfonamide is

567.69 g/mol .[1][3] The calculation is based on the summation of the atomic weights of its
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constituent atoms as derived from its empirical formula, C2sH29NOsSs.

A detailed breakdown of the atomic composition and their contribution to the overall molecular
weight is presented below.

) . Total
Atomic Weight L
Element Symbol Count Contribution (
(g/mol)
g/mol )
Carbon C 25 12.011 300.275
Hydrogen H 29 1.008 29.232
Nitrogen N 1 14.007 14.007
Oxygen O 8 15.999 127.992
Sulfur S 3 32.06 96.18

Total 567.686

Note: Atomic weights are based on IUPAC standard atomic weights. The slight difference
between the calculated total and the reported molecular weight is due to rounding of atomic
weight values.

Molecular Composition Visualization

The following diagram illustrates the elemental composition of N,N-Bis[2-(p-
tolylsulfonyloxy)ethyl]-p-toluenesulfonamide.
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Caption: Elemental breakdown of the target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b091027#n-n-bis-2-p-tolylsulfonyloxy-ethyl-p-
toluenesulfonamide-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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